
Tebuconazole's Potential for Groundwater
Contamination: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Folicur Plus

Cat. No.: B12812056 Get Quote

An In-depth Analysis for Researchers, Scientists, and Drug Development Professionals

Tebuconazole, a broad-spectrum triazole fungicide, is widely used in agriculture to control a

variety of fungal diseases in crops. Its chemical structure and properties, however, raise

concerns about its environmental persistence and potential to contaminate groundwater

resources. This technical guide provides a comprehensive overview of tebuconazole's

environmental fate, mobility, and the factors influencing its potential as a groundwater

contaminant.

Physicochemical Properties of Tebuconazole
The environmental behavior of a pesticide is largely dictated by its physicochemical properties.

Tebuconazole is characterized by low water solubility and a high octanol-water partition

coefficient (log Kow), suggesting a tendency to sorb to organic matter in soil and sediment.

However, its stability to hydrolysis and relatively long half-life contribute to its persistence in the

environment.
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Property Value References

Molecular Formula C₁₆H₂₂ClN₃O [1]

Molar Mass 307.82 g/mol [1]

Water Solubility 32 mg/L (at 20°C, pH 7) [2]

36 mg/L (at 20°C) [3]

Vapor Pressure 1.3 x 10⁻³ mPa (at 20°C) [4]

Octanol-Water Partition

Coefficient (log Kow)
3.7 (at 20°C) [4][5]

Hydrolytic Stability
Stable at pH 4, 7, and 9 (>1

year)
[3][4][6]

Environmental Fate and Degradation
The persistence of tebuconazole in the environment is a key factor in its potential to leach into

groundwater. It is relatively resistant to abiotic degradation pathways such as hydrolysis but

can undergo microbial degradation in soil and photolysis in water, albeit slowly.

Degradation Half-Life (DT₅₀)
The half-life of tebuconazole varies significantly depending on environmental conditions. In soil,

it is considered to be moderately to very persistent.
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Medium DT₅₀ (Half-life) Conditions References

Soil (Aerobic) 49 to >600 days

Varies with soil type,

organic matter,

temperature, and

moisture

[6]

25.8 - 91.6 days Field studies [7][8]

>365 days Laboratory studies [7][8]

201 - 433 days
Polish mineral soils

(Ap horizon)

Water (Photolysis) 198 days (freshwater) [3]

Slow, 86% recovered

after 34 days on soil
Natural sunlight [4]

Degradation Pathways
The primary degradation pathways for tebuconazole involve both biotic and abiotic processes.

Microbial degradation in soil is a slow process, carried out by various bacterial strains.[6] In

water, indirect photolysis driven by hydroxyl radicals is a more significant degradation route

than direct photolysis.[6] A major metabolite of concern is 1,2,4-triazole, which is known for its

persistence and mobility.[6][9]

Tebuconazole Soil Microbial Degradation
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Environmental degradation pathways of tebuconazole.

Mobility and Leaching Potential
The mobility of tebuconazole in soil is a critical determinant of its groundwater contamination

potential. This is primarily governed by its sorption to soil particles, which is quantified by the

soil organic carbon-water partitioning coefficient (Koc).

Parameter Value Interpretation References

Soil Sorption

Coefficient (Koc)
463 - 1251 mL/g

Moderately to slightly

mobile
[10]

470 - 6000 [11]

Mean: 774 L/kg [12]

Freundlich Adsorption

Coefficient (KF)

1.11 - 16.85 µg¹⁻¹/ⁿ

(mL)¹/ⁿ g⁻¹
[13]

13.0 - 28.2 L/kg [12]

Groundwater Ubiquity

Score (GUS)
1.86 - 2.3

Transition state to

moderate leaching

potential

[3][8]

Despite a high affinity for soil organic matter, which would suggest low mobility, tebuconazole

has been detected in groundwater.[7][14] This indicates that under certain conditions, such as

in soils with low organic matter content or through preferential flow paths, leaching can occur.

The Groundwater Ubiquity Score (GUS), which is calculated based on half-life and Koc,

classifies tebuconazole as having a moderate potential for leaching.[3]
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Conceptual model of tebuconazole's transport to groundwater.

Experimental Protocols
Soil Sorption/Desorption (Batch Equilibrium Method)
The potential for tebuconazole to sorb to soil particles is commonly determined using the batch

equilibrium method, often following OECD Guideline 106.

Soil Preparation: Representative soil samples are air-dried and sieved.

Solution Preparation: A stock solution of tebuconazole (often ¹⁴C-labeled for ease of

detection) in a carrier solvent is prepared. A series of test solutions with varying

concentrations are made in a 0.01 M CaCl₂ solution to maintain a constant ionic strength.

Equilibration: A known mass of soil is mixed with a specific volume of the test solution in a

centrifuge tube. The tubes are then agitated (e.g., on a shaker) at a constant temperature
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until equilibrium is reached (typically 24-48 hours).[6]

Analysis: After equilibration, the suspension is centrifuged to separate the solid and aqueous

phases. The concentration of tebuconazole remaining in the aqueous phase is analyzed,

typically by liquid scintillation counting (for radiolabeled compounds) or LC-MS/MS.[6][15]

Calculation: The amount of tebuconazole sorbed to the soil is calculated as the difference

between the initial and equilibrium concentrations in the solution. The sorption coefficient

(Kd) is then calculated, and the Koc is determined by normalizing Kd to the organic carbon

content of the soil.

Desorption: The desorption phase is initiated by replacing a portion of the supernatant with a

fresh pesticide-free solution and re-equilibrating the suspension.[6]

Analytical Methods for Water Samples
The standard analytical technique for quantifying tebuconazole in water samples is Liquid

Chromatography with tandem Mass Spectrometry (LC-MS/MS). This method offers high

sensitivity and selectivity.

Sample Preparation: Water samples may be filtered to remove particulate matter. Depending

on the expected concentration, a pre-concentration step using solid-phase extraction (SPE)

may be employed.

Internal Standard: A deuterated analog of tebuconazole (Tebuconazole-d4) is often used as

an internal standard to improve the accuracy and precision of quantification.[16]

LC Separation: The sample extract is injected into an HPLC system, typically with a C18

column, to separate tebuconazole from other components in the matrix.[17]

MS/MS Detection: The separated analyte is then introduced into a tandem mass

spectrometer. The instrument is operated in multiple reaction monitoring (MRM) mode,

where specific precursor-to-product ion transitions for tebuconazole are monitored for

quantification and confirmation.[15][17]

Quantification: The concentration of tebuconazole is determined by comparing the peak area

ratio of the analyte to the internal standard against a calibration curve prepared with known
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standards. The limit of quantitation (LOQ) for tebuconazole in water is typically in the low

ng/L (ppb) range.[15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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